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Compound of Interest

Compound Name: PD 174265
Cat. No.: B15615081
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of PD 174265, a potent and
selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. This
document details its mechanism of action, summarizes key quantitative data, provides detailed
experimental protocols for its characterization, and visualizes relevant biological pathways and
experimental workflows.

Core Compound Information

PD 174265 is a cell-permeable and reversible ATP-competitive inhibitor of EGFR tyrosine
kinase activity.[1] Its reversible nature makes it a valuable tool for in vitro studies, particularly in
comparison to irreversible EGFR inhibitors.[2]
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Property Value

N-[4-[(3-bromophenyl)amino]-6-quinazolinyl]-

IUPAC Name ,
propanamide
PD174265, 4-[(3-Bromophenyl)amino]-6-
Synonyms . . . .
propionylamidoquinazoline[1]
CAS Number 216163-53-0
Molecular Formula C17H1sBrN4O
Molecular Weight 371.23 g/mol [1]
Purity 297% (HPLC)[1]
Solubility Soluble in DMSO to 200 mg/mL[1]
Storage Store at -20°C

Mechanism of Action and Biological Activity

PD 174265 exerts its biological effect by selectively targeting the ATP-binding site of the EGFR
kinase domain. This competitive inhibition prevents the autophosphorylation of the receptor, a
critical step in the activation of downstream signaling pathways that drive cell proliferation,
survival, and differentiation.

EGFR Signaling Pathway and Inhibition

The binding of ligands, such as Epidermal Growth Factor (EGF), to EGFR induces receptor
dimerization and subsequent autophosphorylation of tyrosine residues in the intracellular
domain. These phosphorylated sites serve as docking platforms for adaptor proteins that
activate key downstream signaling cascades, including the RAS-RAF-MEK-ERK (MAPK) and
the PISBK-AKT-mTOR pathways. PD 174265 blocks this initial phosphorylation event, thereby
inhibiting the entire downstream signaling cascade.
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Figure 1: EGFR Signaling Pathway and Point of Inhibition by PD 174265.

Quantitative Biological Data
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The following table summarizes the key inhibitory concentrations (ICso) of PD 174265.

Target/Process Assay Type ICso0 Value Reference
EGFR Tyrosine Biochemical Kinase

, 0.45 nM (450 pM) [1]
Kinase Assay

EGF-induced Tyrosine

i Cell-based Assay 39 nM [2]
Phosphorylation
Heregulin-induced
Tyrosine Cell-based Assay 220 nM [2]

Phosphorylation

Experimental Protocols

This section provides detailed methodologies for the characterization of PD 174265.

In Vitro EGFR Kinase Inhibition Assay (ADP-Glo™
Format)

This assay quantifies the enzymatic activity of EGFR by measuring the amount of ADP
produced, which is then converted to a luminescent signal.
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In Vitro Kinase Assay Workflow

Prepare Reagents:
- PD 174265 dilutions
- EGFR enzyme
- Substrate/ATP mix

Y

Dispense PD 174265/
Controls into 384-well plate

A/

Add EGFR Enzyme

Initiate Reaction:
Add Substrate/ATP Mix

Incubate at RT
(e.g., 60 min)

Stop Reaction:
Add ADP-Glo™ Reagent

Incubate at RT
(e.g., 40 min)

Develop Signal:
Add Kinase Detection Reagent

Incubate at RT
(e.g., 30 min)

Read Luminescence

Analyze Data:
Calculate ICso
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Figure 2: Workflow for an in vitro EGFR kinase inhibition assay.

Materials:
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Recombinant human EGFR kinase
Kinase substrate (e.g., Poly(Glu, Tyr) 4:1)
ATP

PD 174265

Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgClz, 0.1 mg/ml BSA, 2 mM MnClz, 50 pM
DTT)

ADP-GIlo™ Kinase Assay Kit (Promega)

384-well white plates

Procedure:

Prepare serial dilutions of PD 174265 in kinase buffer.

In a 384-well plate, add 1 pL of the inhibitor dilutions or vehicle control (e.g., 5% DMSO).
Add 2 pL of EGFR enzyme solution.

Initiate the reaction by adding 2 L of the substrate/ATP mixture.

Incubate the plate at room temperature for 60 minutes.

Add 5 pL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.
Incubate at room temperature for 40 minutes.

Add 10 pL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent
signal.

Incubate at room temperature for 30 minutes.

Read the luminescence using a plate reader.
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» Calculate the percent inhibition for each concentration and determine the I1Cso value using a
dose-response curve.

Cell-Based EGFR Phosphorylation Assay (Western Blot)

This method assesses the ability of PD 174265 to inhibit EGFR autophosphorylation in a
cellular context.

Materials:

» EGFR-overexpressing cell line (e.g., A431)

e Cell culture medium (e.g., DMEM with 10% FBS)

e Serum-free medium

e PD 174265

e Recombinant human EGF

o Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
o BCA Protein Assay Kit

o SDS-PAGE gels and running buffer

 PVDF membrane

e Blocking buffer (e.g., 5% BSA in TBST)

e Primary antibodies: anti-phospho-EGFR (e.g., Tyrl1068), anti-total EGFR
o HRP-conjugated secondary antibody

o ECL Western Blotting Substrate

Procedure:

o Seed A431 cells in 6-well plates and allow them to adhere.
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e Serum-starve the cells for 12-24 hours.

o Pre-treat the cells with various concentrations of PD 174265 or vehicle control for 2 hours.
» Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes at 37°C.

o Wash the cells with ice-cold PBS and lyse them.

» Determine the protein concentration of the lysates.

o Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

e Block the membrane with blocking buffer for 1 hour at room temperature.

e Incubate the membrane with the anti-phospho-EGFR primary antibody overnight at 4°C.

e Wash the membrane and incubate with the HRP-conjugated secondary antibody.

o Detect the chemiluminescent signal using an imaging system.

 Strip the membrane and re-probe with the anti-total EGFR antibody to confirm equal protein
loading.

o Quantify the band intensities to determine the inhibition of EGFR phosphorylation.

Kinase Selectivity, In Vivo Efficacy, and Synthesis
Kinase Selectivity Profiling

While PD 174265 is reported to be a selective EGFR inhibitor, a comprehensive selectivity
profile against a broad panel of kinases is not readily available in the public domain. Typically,
the selectivity of a kinase inhibitor is determined by screening it against a large number of
purified kinases (e.g., using the radiometric HotSpot™ assay or the ADP-Glo™ assay) at a
fixed concentration, followed by ICso determination for any kinases that show significant
inhibition. A highly selective inhibitor will exhibit a much lower ICso for its primary target
compared to other kinases. One study noted that PD 174265 is found to be a highly selective
compound by several selectivity metrics.[3]
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In Vivo Efficacy in Xenograft Models

Although described as active in vivo, specific public data on the efficacy of PD 174265 in
animal models is limited. A standard approach to evaluate the in vivo anti-tumor activity of an

EGFR inhibitor involves the use of xenograft models.
General Xenograft Model Workflow

Implant Tumor Cells
(e.g., A431) into
Immunocompromised Mice

:

Allow Tumors to
Reach a Predetermined Size

Randomize Mice into
Treatment and Control Groups

:

Administer PD 174265
(e.g., oral gavage) and Vehicle

Monitor Tumor Volume
and Body Weight

Repeat Dosing

Endpoint:
Tumor size limit reached
or study duration complete

Analyze Data:
Tumor Growth Inhibition (TGI)
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Figure 3: A typical experimental workflow for in vivo efficacy studies.

This involves implanting human tumor cells that overexpress EGFR (e.g., A431) into
immunocompromised mice. Once tumors are established, the mice are treated with the
inhibitor, and tumor growth is monitored over time and compared to a vehicle-treated control
group. Key endpoints include tumor growth inhibition (TGI) and, in some cases, tumor
regression.

Pharmacokinetic studies in animal models are also crucial to determine the drug's absorption,
distribution, metabolism, and excretion (ADME) profile, which informs dosing regimens for
efficacy studies. For instance, studies with the first-generation EGFR inhibitor gefitinib in mice
have shown rapid oral absorption with a half-life of 2.6-3.8 hours and an oral bioavailability of
53%.[4]

Chemical Synthesis

A specific, detailed synthesis protocol for PD 174265 is not widely published. However, the
general synthesis of 4-anilinoquinazoline derivatives is well-documented. A common synthetic
route involves the initial formation of a 4-chloro-6-nitroquinazoline intermediate, followed by
nucleophilic substitution with the appropriate aniline. The nitro group is then reduced to an
amine, which can be subsequently acylated to introduce the propanamide side chain.

Conclusion

PD 174265 is a potent, selective, and reversible inhibitor of EGFR tyrosine kinase. Its well-
defined in vitro activity and cell permeability make it a valuable research tool for studying EGFR
signaling and for comparison with other classes of EGFR inhibitors. The experimental protocols
outlined in this guide provide a framework for the comprehensive evaluation of this and similar
compounds. Further studies to fully characterize its kinase selectivity profile and in vivo efficacy
would be beneficial to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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